Cas no 31489-61-9 (1,4-Naphthalenedione, 2-methyl-3-nitro-)

• Product Name: 1,4-Naphthalenedione, 2-methyl-3-nitro-
• CAS No: 31489-61-9
• MF: C₁₁H₇NO₄
• MW: 217.177582979202
• CID: 1452678
• Update Time: 2024-08-25

1,4-Naphthalenedione, 2-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-methyl-3-nitro-

• Inchi： 1S/C11H7NO4/c1-6-9(12(15)16)11(14)8-5-3-2-4-7(8)10(6)13/h2-5H,1H3
• InChI Key： KUPIBABKNUSXAH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C([N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 217.03751

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 121-122 °C
• Boiling Point: 350.9±42.0 °C(Predicted)
• PSA: 77.28